methyl 6-(2-{[(2,3-dichlorobenzyl)oxy]imino}ethyl)-2-oxo-3-{[3-(trifluoromethyl)benzoyl]amino}-2H-pyran-5-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
While there are no direct synthesis methods available for this specific compound, similar compounds have been synthesized and evaluated for their antimicrobial and anticancer potential . The synthesis of these compounds often involves complex organic reactions .Molecular Structure Analysis
The molecular formula of the compound is C23H18Cl2N2O6 . It has a complex structure with multiple functional groups including a pyran ring, a benzoyl group, and a trifluoromethyl group .Scientific Research Applications
Synthesis and Chemical Properties
This compound is part of a broader class of compounds explored for their chemical synthesis and properties. For example, research by Mosti et al. (1994) explored the synthesis of ethyl or methyl 6-substituted 3-(benzoylamino)-2-oxo-2H-pyran-5-carboxylates demonstrating activities such as local anesthetic, platelet antiaggregating among others, highlighting the diverse chemical and biological activities these compounds may possess (Mosti et al., 1994). Similarly, Bombarda et al. (1992) synthesized tetrahydroquinoline derivatives of 4-aminobutanoic and 2-amino-2-pentenedioic acids, providing insights into the synthetic versatility of related chemical structures (Bombarda et al., 1992).
Applications in Chemical Synthesis
The compound's structural class has been utilized in synthesizing a wide range of heterocyclic compounds, as demonstrated by Hai et al. (2017), who explored the synthesis of ethyl 6-amino-5-cyano-2-methyl-4-aryl-4H-pyran-3-carboxylates via a three-component reaction (Hai et al., 2017). Wamhoff and Kroth (1994) showed the synthesis of 3-aroylaminopyrazin-2-carboxylates, further expanding the utility of similar compounds in producing heterocyclic systems (Wamhoff & Kroth, 1994).
Structural Analysis
Kranjc et al. (2012) provided a detailed structural analysis of methyl 3-(benzoylamino)-6-methyl-2-oxo-2H-pyran-5-carboxylate, emphasizing the importance of crystal structure in understanding compound interactions and properties (Kranjc et al., 2012).
Potential Applications in Corrosion Inhibition
Research into similar compounds has found potential applications beyond pharmaceuticals, such as corrosion inhibitors. Herrag et al. (2007) evaluated pyrazole derivatives as corrosion inhibitors for steel, showing the broad applicability of related chemical structures in industrial applications (Herrag et al., 2007).
Future Directions
properties
IUPAC Name |
methyl 2-[(2E)-2-[(2,3-dichlorophenyl)methoxyimino]ethyl]-6-oxo-5-[[3-(trifluoromethyl)benzoyl]amino]pyran-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H17Cl2F3N2O6/c1-35-22(33)16-11-18(31-21(32)13-4-2-6-15(10-13)24(27,28)29)23(34)37-19(16)8-9-30-36-12-14-5-3-7-17(25)20(14)26/h2-7,9-11H,8,12H2,1H3,(H,31,32)/b30-9+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZFMXSLDXSLQEY-OOEWDAAOSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(OC(=O)C(=C1)NC(=O)C2=CC(=CC=C2)C(F)(F)F)CC=NOCC3=C(C(=CC=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)C1=C(OC(=O)C(=C1)NC(=O)C2=CC(=CC=C2)C(F)(F)F)C/C=N/OCC3=C(C(=CC=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H17Cl2F3N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
557.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.